1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea
• InChI: InChI=1S/C11H11FN4O2/c1-7-14-10(18-16-7)6-13-11(17)15-9-4-2-8(12)3-5-9/h2-5H,6H2,1H3,(H2,13,15,17)
• InChI Key: OCLYRHYJMKNNOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C11H11FN4O2
• Molecular Weight: 250.23 g/mol

Description

1-(4-Fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea, commonly known as 4-Fluoro-3-methyl-1,2,4-oxadiazole (4FMO), is a synthetic compound that has been widely studied due to its potential applications in a variety of scientific fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have all been investigated in recent years.

Scientific Research Applications

1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has been studied for its potential applications in a variety of scientific fields, such as biochemistry, pharmacology, and medicinal chemistry. For example, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has been used as a tool to investigate the mechanism of action of various enzymes and proteins, as well as to study the effects of certain drugs on the body. Additionally, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has been studied for its potential applications in cancer research, due to its ability to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is not fully understood. However, it is believed that 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea may act as an inhibitor of certain enzymes, such as proteases, phosphatases, and kinases, which are involved in the regulation of various biochemical processes in the body. Additionally, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is thought to act as an inhibitor of certain proteins, such as HIF-1α, which is involved in the regulation of gene expression and cell survival.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has been studied for its potential effects on the body’s biochemical and physiological processes. For example, it is believed that 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea may inhibit the growth of certain types of cancer cells, as well as reduce inflammation and oxidative stress. Additionally, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is thought to have potential neuroprotective effects, as well as modulate certain hormones, such as insulin and glucagon.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea has several advantages for use in lab experiments. For example, it is relatively easy to synthesize, and is relatively inexpensive compared to other compounds. Additionally, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea is stable and has a long shelf-life. However, there are several limitations to using 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea in lab experiments. For example, it is not water-soluble, and it can be toxic at high concentrations. Additionally, 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea can be difficult to purify and can produce a range of by-products when synthesized.

Future Directions

There are a number of potential future directions for the use of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea in scientific research. For example, further research could be conducted to investigate the mechanism of action of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea and its potential effects on the body’s biochemical and physiological processes. Additionally, further research could be conducted to explore the potential applications of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea in cancer research, as well as its potential neuroprotective effects. Additionally, further research could be conducted to explore the potential of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea as a drug target, as well as its potential applications in drug design and development. Finally, further research could be conducted to explore the potential of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea as a tool for studying the effects of certain drugs on the body.

Synthesis Methods

Synthesis of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea can be achieved through a three-step reaction process. The first step involves the reaction of 4-fluorophenyl isocyanate with 3-methyl-1,2,4-oxadiazol-5-ylmethyl chloride in the presence of triethylamine as a catalyst, resulting in the formation of the urea intermediate. The second step involves the reaction of the urea intermediate with acetic anhydride in the presence of triethylamine as a catalyst, resulting in the formation of the final product 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea. The third step involves the purification of 1-(4-fluorophenyl)-3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]urea by recrystallization.